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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

Aluminum-Nickel (Al-Ni) alloys as catalysts and reagents in hydrogen production. The focus is

on the preparation of activated nickel catalysts (Raney Nickel) and the direct generation of

hydrogen through hydrolysis.

Application 1: Preparation and Use of Activated
Porous Nickel Catalysts from Al-Ni Alloys
Al-Ni alloys, commonly in a 1:1 ratio, serve as the precursor for producing Raney Nickel, a

highly efficient and widely used heterogeneous catalyst in hydrogenation reactions and steam

reforming for hydrogen production.[1][2] The high catalytic activity is achieved by selectively

leaching the aluminum from the alloy, resulting in a porous, high-surface-area nickel structure.

[1][3] This activated form is often referred to as a "sponge-metal" or "metal skeleton" catalyst.

[1]

Protocol 1.1: Catalyst Activation via Alkaline Leaching
This protocol details the process of activating the Al-Ni alloy by removing aluminum using a

concentrated sodium hydroxide solution.[1][4] The procedure should be conducted in a well-

ventilated fume hood with appropriate personal protective equipment.

Materials:
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Raney Nickel-Aluminum alloy powder (1:1 Ni:Al)[1]

Sodium Hydroxide (NaOH) pellets, c.p.[4]

Distilled water

95% Ethanol

Equipment: Erlenmeyer flask, stainless-steel stirrer, thermometer, ice bath, centrifuge

bottles.[4]

Procedure:

Prepare NaOH Solution: In a 2L Erlenmeyer flask, dissolve 160 g of NaOH pellets in 600 ml

of distilled water. The dissolution is exothermic; cool the solution to 50°C using an ice bath.

[4]

Alloy Addition: While stirring the NaOH solution rapidly, add 125 g of Al-Ni alloy powder in

small portions over 25-30 minutes.[4] Maintain the temperature at 50 ± 2°C by controlling the

rate of alloy addition and using the ice bath.[4]

Digestion: After the complete addition of the alloy, continue stirring at 50°C for a total of 3

hours from the start of the addition.[4] This "digestion" process selectively dissolves the

aluminum.[2][3]

Washing and Decanting: Once digestion is complete, stop stirring and allow the nickel

catalyst to settle. Decant the supernatant sodium aluminate solution. Wash the catalyst by

adding 500 ml of distilled water, stirring for 3-5 minutes, and decanting again. Repeat this

washing step at least three times.

Ethanol Wash: Transfer the catalyst to a 250 ml centrifuge bottle using 95% ethanol.[4] Wash

the catalyst three times by stirring with 150 ml portions of 95% ethanol, using a centrifuge to

separate the catalyst after each wash.[4]

Storage: The activated catalyst is pyrophoric when dry and should be kept wet, stored under

water or ethanol in a refrigerator.[1][4] Its activity may decrease over time, but it remains

highly active for about two weeks when stored properly.[4]
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Diagram 1: Workflow for Al-Ni Catalyst Activation
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Caption: Workflow for activating Al-Ni alloy to produce porous nickel catalyst.

Protocol 1.2: Characterization of Activated Al-Ni
Catalysts
Characterization is crucial to confirm the successful activation and determine the

physicochemical properties of the catalyst, which influence its performance.

Recommended Techniques:

X-Ray Diffraction (XRD): To identify the crystalline phases present in the catalyst before and

after leaching.[3] Successful activation is indicated by the disappearance of Al-containing

phases and the appearance of face-centered cubic nickel.[3]

Scanning Electron Microscopy (SEM): To visualize the surface morphology and porous

structure created by the leaching process.[5]

Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the catalyst.

[1][6] Activated Raney Nickel typically has a high surface area (50-100 m²/g).[1]

Temperature Programmed Reduction (TPR): To study the reducibility of the nickel species

and the interaction between nickel and any residual alumina.[6][7]

Table 1: Typical Physicochemical Properties of Activated
Al-Ni (Raney Nickel)

Property Description Typical Value Citation

Chemical Formula
Nickel with residual

Aluminum
Ni-Al [1]

Appearance Grayish, porous solid - [1]

Density
Bulk density varies

with preparation
~6.9 g/cm³ [1]

Specific Surface Area
High surface area due

to porous structure
50-100 m²/g [1]

Stability Pyrophoric when dry - [1][4]
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Application 2: Direct Hydrogen Production via
Hydrolysis of Al-Ni Alloys in Alkaline Water
Al-Ni alloys can be used to generate hydrogen directly through a hydrolysis reaction in an

alkaline solution.[8][9] The inclusion of nickel accelerates the corrosion rate of aluminum,

thereby increasing the rate of hydrogen generation significantly compared to pure aluminum.[8]

[10]

Protocol 2.1: Measurement of Hydrogen Generation Rate
by Hydrolysis
This protocol describes a method for quantifying the rate of hydrogen production from the

reaction of an Al-Ni alloy with an NaOH solution.

Materials:

Al-Ni alloy samples (e.g., 0.5-1.5 wt.% Ni)[8]

NaOH solution (e.g., 10 wt.%)[8]

Equipment: Reaction vessel (e.g., Pyrex glass beaker), mass flow meter or gas collection

apparatus (e.g., gas burette), water bath for temperature control, zero-resistance ammeter

(for galvanic corrosion studies).[10]

Procedure:

Setup: Place a known volume (e.g., 50 mL) of the NaOH solution into the reaction vessel.

[10] Maintain the desired temperature (e.g., 30°C) using a water bath.[8]

Reaction Initiation: Introduce a pre-weighed Al-Ni alloy sample with a known surface area

into the NaOH solution.

Measurement: Immediately begin measuring the volume of hydrogen gas produced over

time using a mass flow meter or by collecting the gas in an inverted burette filled with water.

[10]
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Calculation: Record the cumulative volume of hydrogen generated at regular time intervals.

The hydrogen generation rate is calculated by dividing the volume of H₂ produced by the

surface area of the alloy sample and the reaction time (e.g., in mL/cm²·min).[8]

Data Analysis: Plot the hydrogen generation rate as a function of Ni content, NaOH

concentration, or temperature to determine optimal conditions.

Diagram 2: Experimental Setup for Hydrogen Generation
via Hydrolysis
Caption: Setup for measuring H₂ generation rate from Al-Ni alloy hydrolysis.

Quantitative Data on Hydrogen Generation
The rate of hydrogen production is highly dependent on the alloy composition and reaction

conditions.

Table 2: Effect of Ni Content on Hydrogen Generation
Rate
Reaction Conditions: 10 wt.% NaOH solution at 30°C.

Alloy Composition
Hydrogen
Generation Rate
(mL/cm²·min)

Performance vs.
Pure Al

Citation

Pure Al 2.58 1.0x [8][9]

Al-0.5 wt.% Ni 16.6 ~6.4x [8][9]

Al-1.0 wt.% Ni 16.6 ~6.4x [8][9]

| Al-1.5 wt.% Ni | 12.54 | ~4.9x |[8][9] |

Table 3: Effect of Temperature and NaOH Concentration
on Al-1wt.%Ni Alloy
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NaOH
Concentration
(wt.%)

Temperature (°C)
Hydrogen
Generation Rate
(mL/cm²·min)

Citation

1 30 3.15 [8][9]

10 30 16.6 [8][9]

10 50 54.5 [8][9]

20 30 ~16.6 (little change) [8]

Mechanism of Enhanced Hydrogen Production
The enhanced performance of Al-Ni alloys is attributed to the synergistic effects of galvanic and

intergranular corrosion.[8][9] The precipitated Al₃Ni phase is electrochemically more noble than

the aluminum matrix, creating micro-galvanic cells that accelerate the corrosion of aluminum

and thus the hydrolysis reaction.[8]

Diagram 3: Mechanism of Accelerated Hydrolysis
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Caption: Synergistic corrosion mechanisms enhancing H₂ production from Al-Ni alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b105184?utm_src=pdf-body-img
https://www.benchchem.com/product/b105184?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. plmesh.com [plmesh.com]

2. acs.org [acs.org]

3. researchgate.net [researchgate.net]

4. Organic Syntheses Procedure [orgsyn.org]

5. researchgate.net [researchgate.net]

6. uwcscholar.uwc.ac.za:8443 [uwcscholar.uwc.ac.za:8443]

7. researchgate.net [researchgate.net]

8. mdpi.com [mdpi.com]

9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols: Al-Ni Alloys in
Hydrogen Production Catalysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105184#use-of-al-ni-alloys-in-hydrogen-production-
catalysts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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